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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the solubility profile of 1-(4-Aminophenyl)ethanol, a key

intermediate in various synthetic processes. A comprehensive search of scientific literature and

chemical databases reveals a notable absence of quantitative solubility data for this compound

in various solvents. This document aims to bridge this knowledge gap by providing detailed

experimental protocols for researchers to determine the solubility profile of 1-(4-
Aminophenyl)ethanol. The methodologies outlined herein include the gravimetric method for

solubility determination and a UV-Vis spectrophotometric method for quantification. These

protocols are designed to be readily implemented in a laboratory setting. Furthermore, this

guide presents logical workflows for these experimental procedures using Graphviz diagrams

to aid in experimental planning and execution.

Introduction
1-(4-Aminophenyl)ethanol, also known as p-aminophenylethanol or 4-(1-hydroxyethyl)aniline,

is an organic compound with the chemical formula C₈H₁₁NO. Its structure, featuring both an

amino group and a hydroxyl group attached to a phenyl ring, suggests its potential for a range
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of solubilities in protic and aprotic solvents. Understanding the solubility of this compound is

critical for its application in pharmaceutical synthesis, materials science, and other areas of

chemical research. Solubility data is essential for process optimization, including reaction

solvent selection, crystallization, and purification.

Despite its relevance, a thorough review of existing literature indicates a lack of published

quantitative data on the solubility of 1-(4-Aminophenyl)ethanol in common organic and

inorganic solvents. This guide, therefore, provides a practical framework for researchers to

generate this crucial data.

Physicochemical Properties of 1-(4-
Aminophenyl)ethanol
A summary of the known physicochemical properties of 1-(4-Aminophenyl)ethanol is
presented in Table 1. This information is essential for designing and interpreting solubility

experiments.

Property Value Reference

CAS Number 14572-89-5 [1]

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol [1]

Melting Point 70-74 °C [2]

Appearance Solid

Experimental Protocols for Solubility Determination
The following sections provide detailed methodologies for determining the solubility of 1-(4-
Aminophenyl)ethanol.

Gravimetric Method for Solubility Determination
The gravimetric method is a straightforward and widely used technique for determining the

equilibrium solubility of a solid in a solvent. It involves saturating a solvent with the solute at a
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specific temperature, separating the undissolved solid, and then determining the mass of the

dissolved solute in a known mass or volume of the solvent.

3.1.1. Materials and Equipment

1-(4-Aminophenyl)ethanol (pure solid)

Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

Thermostatic shaker or water bath

Analytical balance (± 0.0001 g)

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Syringes

Pre-weighed glass vials

Oven

3.1.2. Experimental Procedure

Sample Preparation: Add an excess amount of solid 1-(4-Aminophenyl)ethanol to a series

of vials. The excess solid is crucial to ensure that the solution reaches saturation.

Solvent Addition: Add a known volume or mass of the desired solvent to each vial.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker or water bath set

to the desired temperature (e.g., 25 °C, 37 °C). Allow the mixtures to equilibrate for a

sufficient period (e.g., 24-48 hours) to ensure saturation is reached. The system should be

continuously agitated.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a short period (e.g., 1-2 hours) to allow the excess solid to settle.
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Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a pre-warmed syringe to prevent premature crystallization. Immediately filter the

solution through a syringe filter into a pre-weighed glass vial. Record the exact volume of the

filtered solution.

Solvent Evaporation: Place the open vial containing the filtered solution in an oven at a

temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80

°C).

Mass Determination: Once the solvent has completely evaporated, cool the vial to room

temperature in a desiccator and weigh it on an analytical balance. The difference between

the final and initial mass of the vial gives the mass of the dissolved 1-(4-
Aminophenyl)ethanol.

Calculation: Calculate the solubility in terms of g/100 g of solvent or mg/mL.
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Figure 1. Workflow for Gravimetric Solubility Determination.
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UV-Vis Spectrophotometric Method for Quantification
For solvents in which 1-(4-Aminophenyl)ethanol exhibits a chromophore, UV-Vis

spectrophotometry can be a rapid and sensitive method for determining its concentration in a

saturated solution. This method requires the development of a calibration curve.

3.2.1. Materials and Equipment

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks

Pipettes

1-(4-Aminophenyl)ethanol (pure solid)

Selected UV-transparent solvent

3.2.2. Experimental Procedure

Determination of λmax: Prepare a dilute solution of 1-(4-Aminophenyl)ethanol in the

chosen solvent. Scan the solution over a relevant UV wavelength range (e.g., 200-400 nm)

to determine the wavelength of maximum absorbance (λmax).

Preparation of Standard Solutions: Prepare a series of standard solutions of known

concentrations of 1-(4-Aminophenyl)ethanol in the chosen solvent by serial dilution from a

stock solution.

Generation of Calibration Curve: Measure the absorbance of each standard solution at the

determined λmax. Plot a graph of absorbance versus concentration. The resulting linear plot

is the calibration curve.

Preparation of Saturated Solution: Prepare a saturated solution of 1-(4-
Aminophenyl)ethanol in the solvent as described in the gravimetric method (Steps 1-4).
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Sample Preparation for Analysis: Withdraw a small, accurately measured volume of the

clear, saturated supernatant. Dilute this aliquot with a known volume of the solvent to bring

the concentration within the linear range of the calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at λmax.

Concentration Calculation: Use the equation of the calibration curve to determine the

concentration of the diluted sample. Back-calculate to find the concentration in the original

saturated solution, accounting for the dilution factor.

Calibration Sample Analysis

Determine λmax of 1-(4-Aminophenyl)ethanol

Prepare standard solutions of known concentrations

Measure absorbance of standards at λmax

Generate calibration curve (Absorbance vs. Concentration)

Prepare saturated solution and filter

Dilute a known volume of the saturated solution

Measure absorbance of diluted sample at λmax

Calculate concentration using calibration curve

Click to download full resolution via product page

Figure 2. Workflow for UV-Vis Spectrophotometric Solubility Determination.

Data Presentation
The quantitative data obtained from the experimental procedures described above should be

summarized in a clear and structured table for easy comparison. An example template for data

presentation is provided in Table 2.
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Table 2: Solubility of 1-(4-Aminophenyl)ethanol in Various Solvents at Different Temperatures

Solvent
Temperature
(°C)

Solubility (
g/100 g
solvent)

Solubility
(mg/mL)

Method

Water 25
Experimental

Value

Experimental

Value
Gravimetric

37
Experimental

Value

Experimental

Value
Gravimetric

Ethanol 25
Experimental

Value

Experimental

Value

Gravimetric/UV-

Vis

37
Experimental

Value

Experimental

Value

Gravimetric/UV-

Vis

Acetone 25
Experimental

Value

Experimental

Value

Gravimetric/UV-

Vis

37
Experimental

Value

Experimental

Value

Gravimetric/UV-

Vis

Other Solvents ... ... ... ...

Conclusion
While published quantitative solubility data for 1-(4-Aminophenyl)ethanol is currently

unavailable, this technical guide provides researchers with the necessary tools to

independently determine its solubility profile. The detailed experimental protocols for the

gravimetric and UV-Vis spectrophotometric methods, along with the visual workflows, offer a

robust framework for generating reliable and reproducible solubility data. The generation of

such data will be invaluable for the scientific and industrial communities that utilize this

important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b084439?utm_src=pdf-body
https://www.benchchem.com/product/b084439?utm_src=pdf-body
https://www.benchchem.com/product/b084439?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

2. env.go.jp [env.go.jp]

To cite this document: BenchChem. [solubility profile of 1-(4-Aminophenyl)ethanol in different
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084439#solubility-profile-of-1-4-aminophenyl-
ethanol-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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